molecular formula C18H19NO2 B8583716 1-Methylspiro[piperidine-4,9'-xanthen]-4'-ol CAS No. 57316-01-5

1-Methylspiro[piperidine-4,9'-xanthen]-4'-ol

Cat. No.: B8583716
CAS No.: 57316-01-5
M. Wt: 281.3 g/mol
InChI Key: RVYVGPUXVJZGKV-UHFFFAOYSA-N
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Description

1-Methylspiro[piperidine-4,9'-xanthen]-4'-ol is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

57316-01-5

Molecular Formula

C18H19NO2

Molecular Weight

281.3 g/mol

IUPAC Name

1-methylspiro[piperidine-4,9'-xanthene]-4'-ol

InChI

InChI=1S/C18H19NO2/c1-19-11-9-18(10-12-19)13-5-2-3-8-16(13)21-17-14(18)6-4-7-15(17)20/h2-8,20H,9-12H2,1H3

InChI Key

RVYVGPUXVJZGKV-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2(CC1)C3=C(C(=CC=C3)O)OC4=CC=CC=C24

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1'-Methyl)-4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride (1.0 g.) in a solution of 45% w/v hydrobromic acid in glacial acetic acid (10 ml.) is heated under reflux for 2 hours. The solution is basified with sodium bicarbonate, diluted with water and extracted with chloroform. The chloroform extract is washed with water, dried over MgSO4, and evaporated to dryness. The residue is recrystallised from toluene-petroleum ether (b.p. 60°-80° C.) to give 1'-methyl-4-hydroxyxanthene-9-spiro-4'-piperidine, m.p. 171°-173° C.
Name
4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride
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1 g
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Synthesis routes and methods II

Procedure details

1'-Methyl-4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride (1.0 g.) in a solution of 45% w/v hydrobromic acid in glacial acetic acid (10 ml.) is heated under reflux for 2 hours. The solution is basified with sodium bicarbonate, diluted with water and extracted with chloroform. The chloroform extract is washed with water, dried over MgSO4, and evaporated to dryness. The residue is recrystallised from toluene-petroleum ether (b.p. 60°-80° C.) to give 1'-methyl-4-hydroxyxanthene-9-spiro-4'-piperidine, m.p. 171°-173° C.
Name
1'-Methyl-4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride
Quantity
1 g
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10 mL
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